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Compound Name: LY900009

Cat. No.: B608750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY900009 is a potent, orally active small molecule inhibitor of Notch signaling. It functions by

selectively targeting the γ-secretase protein, a key enzyme in the canonical Notch signaling

pathway.[1][2] Dysregulation of the Notch pathway is implicated in the development and

progression of various cancers, making LY900009 a valuable tool for in vitro cancer research.

[2] These application notes provide detailed protocols for the solubilization and preparation of

LY900009 for use in cell culture experiments.

Data Presentation
LY900009 Solubility
The solubility of LY900009 in various solvent systems is summarized in the table below. It is

crucial to prepare a high-concentration stock solution in an organic solvent, which is then

further diluted to the final working concentration in aqueous cell culture medium.
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Solvent System Concentration Observations

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (6.11 mM) Clear solution[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (6.11 mM) Clear solution[1]

100% DMSO Estimated > 10 mM
Based on common practice for

similar small molecules

Note: When preparing aqueous solutions from a DMSO stock, it is recommended to keep the

final DMSO concentration in the cell culture medium below 0.5% to avoid solvent-induced

cytotoxicity.[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM LY900009 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of LY900009, which

can be stored for long-term use and diluted to various working concentrations.

Materials:

LY900009 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Weighing the Compound: Accurately weigh the desired amount of LY900009 powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution
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(Molecular Weight of LY900009 is approximately 409.47 g/mol ), weigh out 4.09 mg.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the LY900009 powder.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.[1]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Preparation of LY900009 Working Solutions
for Cell Culture
This protocol details the dilution of the 10 mM stock solution to the final desired concentration

in cell culture medium for treating cells. The effective concentration of LY900009 can vary

between cell lines, with reported IC50 values ranging from 0.005 to 20 nM.[1] It is

recommended to perform a dose-response experiment to determine the optimal concentration

for your specific cell line and assay.

Materials:

10 mM LY900009 stock solution in DMSO

Complete cell culture medium (pre-warmed to 37°C)

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the 10 mM LY900009 stock solution at room

temperature.

Serial Dilutions (if necessary): For preparing very low nanomolar concentrations, it may be

necessary to perform one or more intermediate dilutions of the stock solution in complete cell
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culture medium.

Final Dilution: Directly add the appropriate volume of the 10 mM stock solution (or an

intermediate dilution) to the pre-warmed complete cell culture medium to achieve the desired

final concentration. For example, to prepare 10 mL of a 100 nM working solution, add 1 µL of

the 10 mM stock solution to 10 mL of medium.

Mixing: Gently mix the working solution by inverting the tube or pipetting up and down. Avoid

vigorous vortexing, which can cause protein denaturation in the serum-containing medium.

Cell Treatment: Immediately add the prepared working solution to your cell cultures. Ensure

that the final concentration of DMSO in the culture medium is below 0.5%.

Mandatory Visualizations
Experimental Workflow for LY900009 Preparation
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Caption: Workflow for preparing LY900009 stock and working solutions for cell culture

experiments.

The Canonical Notch Signaling Pathway and Inhibition
by LY900009

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b608750?utm_src=pdf-body
https://www.benchchem.com/product/b608750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Notch Ligand
(e.g., Delta, Jagged)

Notch Receptor

1. Ligand Binding

γ-Secretase

2. S3 Cleavage

NICD
(Notch Intracellular Domain)

3. NICD Release

CSL
(Transcription Factor)

4. Nuclear Translocation
and Complex Formation

Target Gene Transcription
(e.g., Hes, Hey)

5. Transcriptional Activation

LY900009

Inhibition

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b608750?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The canonical Notch signaling pathway is inhibited by LY900009 at the γ-secretase

cleavage step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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